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Compound of Interest

Compound Name: Potassium glycolate

Cat. No.: B155272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Potassium glycolate, the potassium salt of glycolic acid, is a versatile organic compound with

escalating importance in various scientific and industrial sectors. This technical guide provides

an in-depth overview of potassium glycolate, focusing on its fundamental chemical properties,

synthesis, and its emerging roles in drug development and cellular metabolism. This document

is intended to be a comprehensive resource, amalgamating key data, experimental procedures,

and conceptual frameworks pertinent to the study and application of this compound.

Chemical and Physical Properties
Potassium glycolate is a white, crystalline solid that is highly soluble in water. Its fundamental

properties are summarized in the table below, providing a quantitative basis for its application

in experimental and industrial settings.
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Property Value Reference

Molecular Formula C₂H₃KO₃ [1][2][3][4]

Molecular Weight 114.14 g/mol [1][2][3][4]

CAS Number 1932-50-9 [1][2][3][4]

Appearance
White to off-white crystalline

powder

Solubility Readily soluble in water

IUPAC Name potassium;2-hydroxyacetate [1]

Synthesis of Potassium Glycolate
The primary method for synthesizing potassium glycolate is through the neutralization

reaction of glycolic acid with a potassium base, such as potassium hydroxide or potassium

carbonate. This acid-base reaction is straightforward and yields the potassium salt and water.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol outlines a standard procedure for the synthesis of potassium glycolate from

glycolic acid and potassium hydroxide.

Materials:

Glycolic acid (HOCH₂COOH)

Potassium hydroxide (KOH)

Deionized water

Ethanol (optional, for recrystallization)

Magnetic stirrer and stir bar

Heating mantle or water bath
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pH meter or pH indicator strips

Rotary evaporator

Crystallizing dish

Vacuum filtration apparatus (Büchner funnel, filter paper, flask)

Drying oven

Procedure:

Dissolution of Reactants:

In a flask, dissolve a known molar amount of glycolic acid in a minimal amount of

deionized water with stirring.

In a separate beaker, prepare a stoichiometric equivalent aqueous solution of potassium

hydroxide. Safety Note: The dissolution of KOH is exothermic.

Neutralization Reaction:

Slowly add the potassium hydroxide solution to the glycolic acid solution while

continuously stirring. The reaction is exothermic, and the temperature of the mixture may

rise.

Monitor the pH of the reaction mixture. Continue adding the KOH solution dropwise until

the pH reaches approximately 7.0, indicating complete neutralization.

Isolation of Potassium Glycolate:

The resulting solution of potassium glycolate can be concentrated by removing the water

using a rotary evaporator under reduced pressure.

As the water is removed, potassium glycolate will begin to crystallize.

Purification (Optional):
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For higher purity, the crude potassium glycolate can be recrystallized. Dissolve the solid

in a minimal amount of hot ethanol or a water-ethanol mixture.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

promote crystallization.

Collect the crystals by vacuum filtration and wash them with a small amount of cold

ethanol.

Drying:

Dry the purified potassium glycolate crystals in a drying oven at a moderate temperature

(e.g., 60-70 °C) to remove any residual solvent.

Characterization:

The identity and purity of the synthesized potassium glycolate can be confirmed using

techniques such as melting point determination, infrared (IR) spectroscopy, and nuclear

magnetic resonance (NMR) spectroscopy.

Applications in Drug Development
Potassium glycolate is gaining traction in the pharmaceutical industry, primarily for its role as

an excipient in drug delivery systems. Its ability to enhance the permeation of active

pharmaceutical ingredients (APIs) through biological membranes is of particular interest.

Role as a Permeation Enhancer
Glycolic acid and its salts, including potassium glycolate, can act as penetration enhancers in

topical and transdermal drug formulations. They are thought to increase the fluidity of the

stratum corneum lipids, thereby reducing the barrier function of the skin and facilitating the

passage of APIs.

Experimental Workflow for Evaluating Potassium Glycolate as a Permeation Enhancer
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Caption: Workflow for assessing the permeation-enhancing effect of potassium glycolate.

Role in Cellular Signaling and Metabolism
While potassium glycolate itself is not a primary signaling molecule, its anionic component,

glycolate, is an active metabolite in various cellular pathways, particularly in the context of

oxidative stress and photorespiration in plants.

Glycolate Metabolism and Oxidative Stress
Glycolate is a key intermediate in the photorespiratory pathway in C3 plants. In animals,

glycolate metabolism is linked to the management of oxidative stress. Studies have shown that

glycolate can combat the deleterious effects of reactive oxygen species (ROS) by influencing

the cellular redox state.

The metabolic conversion of glycolate to glyoxylate and subsequently to other molecules can

impact the levels of crucial redox cofactors such as NADPH and glutathione (GSH). This

positions the glycolate metabolic pathway as a significant contributor to cellular defense

mechanisms against oxidative damage.

Glycolate Metabolism and its Impact on Cellular Redox State
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Caption: Metabolic pathway of glycolate and its influence on cellular redox balance.
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Conclusion
Potassium glycolate is a compound of significant scientific interest, with well-defined chemical

properties and a straightforward synthesis. Its applications in drug delivery as a permeation

enhancer are promising and warrant further investigation. Furthermore, the metabolic role of its

glycolate component in mitigating oxidative stress highlights its biological relevance. This

technical guide provides a foundational understanding for researchers and professionals

working with or exploring the potential of potassium glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

